Platinum(2+), tetraamminedihydroxy-

Specification

• CAS No.: 15651-37-3
• Molecular Formula: H2O2Pt.4H3N
• Molecular Weight: 297.22 g/mol
• IUPAC Name: azane;platinum(2+);dihydroxide
• Standard InChI: InChI=1S/4H3N.2H2O.Pt/h4*1H3;2*1H2;/q;;;;;;+2/p-2
• Standard InChI Key: VSKCDODNDPOZKS-UHFFFAOYSA-L
• SMILES: N.N.N.N.[OH-].[OH-].[Pt+2]
• Canonical SMILES: N.N.N.N.[OH-].[OH-].[Pt+2]

Introduction

Platinum(2+), tetraamminedihydroxy-, also known as tetraammineplatinum(II) hydroxide, is a platinum complex with the chemical formula H14N4O2Pt. It is a colorless, odorless liquid solution that is miscible with water. This compound is primarily used as a precursor for platinum catalysts in various chemical reactions, including hydrogenation, carbonylation, hydroformylation, chiral catalysis, and C-X coupling reactions like Heck, Suzuki, and Stille reactions.

Chemical Identifiers

Property	Value/Description
CAS Number	38201-97-7
Molecular Formula	H14N4O2Pt
Molecular Weight	297.22 g/mol
Chemical Structure	N.N.N.N.[OH-].[OH-].[Pt++]
Appearance	Colorless liquid

Safety Information

• Hazard Classification: Causes severe skin burns and eye damage. May cause an allergic skin reaction.

• Handling: Requires careful handling due to its corrosive nature.

Catalysis

Tetraammineplatinum(II) hydroxide is used as a catalyst in several important chemical reactions:

• Hydrogenation: The process of adding hydrogen to a compound, often to reduce unsaturated bonds.

• Carbonylation: The introduction of a carbonyl group into a molecule.

• Hydroformylation: A reaction that adds a formyl group and hydrogen to an alkene.

• Chiral Catalysis: Used in asymmetric synthesis to produce chiral compounds.

• C-X Coupling Reactions: Such as Heck, Suzuki, and Stille reactions, which are crucial for forming carbon-carbon bonds.

Research Findings

Research on platinum(II) complexes often focuses on their potential as radiosensitizers and antitumor agents. For example, studies have shown that certain platinum(II) complexes exhibit cytotoxic activity, although they are generally less effective than cisplatin. The conformational landscape of platinum(II)-tetraamine complexes has been studied using DFT and NBO methods, highlighting the electronic interactions that stabilize these complexes.